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Compound Focus: Noralfentanil

CAS No.: 61086-18-8

Cat. No.: S581601

Chemical and Metabolic Profile Comparison

The table below summarizes the available comparative data for these two metabolites:

Noralfentanil (Metabolite of

Feature Alfentanil) Norfentanyl (Metabolite of Fentanyl)
Parent Drug Alfentanil [1] [2] Fentanyl [3] [4] [5]

Primary Metabolic N-dealkylation [1] N-dealkylation (via CYP3A4/5) [4]

Reaction

Chemical Formula C16H24N202 [2] C14H20N20 [5]

Molecular Weight 276.381 g/mol [2] 232.327 g/mol [5]

Opioid Activity Information missing Inactive (significantly less potent than parent

compound) [3] [5]

Analytical Methods  GC-MS [1]; HPLC (Newcrom LC-MS/MS [6] [7]; Immunoassay (with varying
R1 column) [2] cross-reactivity) [6]
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Noralfentanil (Metabolite of .
Feature . Norfentanyl (Metabolite of Fentanyl)
Alfentanil)

Role in Toxicology Information missing Primary urinary metabolite; key marker for
detecting fentanyl exposure [6] [4]

Detailed Metabolic Pathways and Experimental Data

Norfentanyl (from Fentanyl)

Norfentanyl is the major, inactive metabolite of fentanyl, formed primarily in the liver via N-dealkylation by
cytochrome P450 enzymes (CYP3A4 and CYP3AS5) [4] [5]. It is a crucial biomarker for detecting fentanyl

use.

o Experimental Protocol (Detection in Human Plasma/Urine): A standard method for simultaneous

determination uses liquid chromatography-tandem mass spectrometry (LC-MS/MS) [6] [7].

o Sample Preparation: Samples (e.g., plasma, urine) are mixed with an internal standard (e.g.,
norfentanyl-D5). For urine, a simple "dilute and shoot" approach can be used, where urine is
diluted with water and an internal standard solution [6].

o Instrumentation: Analysis is performed using a UPLC system coupled to a triple quadrupole
mass spectrometer.

o Chromatography: A reversed-phase C18 column is typically used. The mobile phase consists
of water and acetonitrile, both with additives like formic acid or ammonium acetate.

o Mass Spectrometry: Detection is via electrospray ionization in positive mode, monitoring
specific ion transitions. For norfentanyl, the precursor ion (m/z 233.2) is fragmented to a
product ion (m/z 84.2) [6].

o Performance: These methods are highly sensitive, with limits of detection (LOD) for
norfentanyl reported as low as 1-2 ng/mL [6] [7].

e Immunoassay Cross-Reactivity: A study evaluating the Lin-Zhi Fentanyl II Immunoassay highlights
the importance of norfentanyl detection. This particular assay claims 100% cross-reactivity with
norfentanyl and a detection cutoff of 5 ng/mL, making it more sensitive in identifying fentanyl

exposure compared to other immunoassays that have lower cross-reactivity [6].
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Noralfentanil (from Alfentanil)

Noralfentanil is a major metabolite of alfentanil, formed through the same N-dealkylation reaction [1].

Detailed data on its metabolic fate and activity is less extensively documented in the searched literature.

e Experimental Protocol (Detection in Human Plasma): A documented method uses gas

chromatography-mass spectrometry (GC-MS) [1].

o Sample Preparation: Alfentanil and noralfentanil are extracted from alkalinized plasma using
a basic solvent extraction. Noralfentanil is then derivatized to form a pentafluoropropionyl
derivative to improve its analytical properties.

o Instrumentation: Analysis is performed using a GC-MS system.

o Performance: The reported method showed a linear range of 0.4-10 ng/mL for noralfentanil,
indicating high sensitivity [1].

e HPLC Analysis: An application note from SIELC Technologies describes the separation of
noralfentanil on a Newcrom R1 HPLC column using a mobile phase of acetonitrile, water, and

phosphoric acid (replaceable with formic acid for MS compatibility) [2].

Metabolic Pathway Visualization

The following diagram illustrates the core metabolic reaction shared by both parent drugs, leading to their

respective nor-metabolites.

Parent Drug
(Alfentanil or Fentanyl)

N-dealkylation
CYP3A Enzymes)

Click to download full resolution via product page
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Key Insights for Researchers

¢ Focus on Norfentanyl: The wealth of data on norfentanyl's pharmacology, toxicology, and detection
makes it a well-characterized biomarker. Recent studies even explore its prolonged detection window
in chronic users, which is a critical consideration for clinical and forensic analysis [4].

e Data Gap on Noralfentanil: The limited public data on noralfentanil, particularly regarding its
potential pharmacological activity or detailed pharmacokinetics, presents a potential area for further
research.

¢ Method Selection: The choice between GC-MS and LC-MS/MS for quantifying these metabolites
depends on the required sensitivity, specificity, and the laboratory's available instrumentation. LC-
MS/MS is generally favored for high-throughput and direct analysis of polar metabolites without
derivatization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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